Cas no 191354-49-1 (Butanamide,3,4-dihydroxy-N-(phenylmethyl)-, (3S)-)

Butanamide,3,4-dihydroxy-N-(phenylmethyl)-, (3S)- Properties

Names and Identifiers

• Butanamide,3,4-dihydroxy-N-(phenylmethyl)-, (3S)-
• (S)-N-BENZYL-3,4-DIHYDROXY BUTYRAMIDE
• (S)-N-PHENYLMETHYL-3,4-DIHYDROXY BUTANAMIDE
• BUTANAMIDE, 3,4-DIHYDROXY-N-(PHENYLMETHYL)-, (S)
• (3S)-N-BENZYL-3,4-DIHYDROXYBUTANAMIDE
• 191354-49-1
• SCHEMBL4921763
• Butanamide,3,4-dihydroxy-N-(phenylmethyl)-,(3S)-
• (3S)-3,4-dihydroxy-N-(phenylmethyl)butanamide
• +Expand

• InChIKey： VBXGCLMWKLDOEZ-SNVBAGLBSA-N
• Inchi： InChI=1S/C11H15NO3/c13-8-10(14)6-11(15)12-7-9-4-2-1-3-5-9/h1-5,10,13-14H,6-8H2,(H,12,15)/t10-/m1/s1
• SMILES： OC[C@@H](CC(NCC1=CC=CC=C1)=O)O

Computed Properties

• Exact Mass: 209.10500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 209.10519334g/mol
• Heavy Atom Count: 15
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 0.43700
• PSA: 69.56000